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Compound of Interest

Compound Name: Trimethyl phosphite

Cat. No.: B108974

This technical guide provides a comprehensive overview of the key physical properties of
trimethyl phosphite, specifically its boiling point and density. The information is tailored for
researchers, scientists, and professionals in drug development who may utilize this
organophosphorus compound in synthesis and other applications.

Core Physical Properties

Trimethyl phosphite is a colorless liquid with a characteristically pungent odor.[1] It is an
important reagent in organic synthesis and a ligand in organometallic chemistry.[1] Accurate
knowledge of its physical properties is essential for safe handling, reaction setup, and
purification processes.

The following table summarizes the key physical properties of trimethyl phosphite.
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Physical Property Value Conditions Citations

Standard atmospheric

Boiling Point 111-112 °C [11[21[3]
pressure

Density 1.052 g/mL at 25 °C [1112][3]

Molar Mass 124.08 g/mol [1]

Melting Point -78 °C [1]

Refractive Index 1.408 at 20 °C

Vapor Pressure 17 mmHg at 20 °C [2]

Experimental Protocols for Property Determination

The following sections detail standardized laboratory procedures for the experimental
determination of the boiling point and density of liquid compounds such as trimethyl
phosphite.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[4] For accurate determination, especially when only small sample volumes are
available, the micro-boiling point (capillary method) is a suitable and precise technique.[5]

Protocol: Micro-Boiling Point Determination

o Sample Preparation: A small volume (approximately 0.5 mL) of the liquid sample (trimethyl
phosphite) is placed into a small-diameter test tube.

o Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the liquid
in the test tube.

o Apparatus Setup: The test tube is attached to a thermometer, ensuring the bottom of the test
tube is level with the thermometer bulb. This assembly is then immersed in a heating bath
(e.g., a Thiele tube with mineral oil or a water bath).[4][5]

¢ Heating: The heating bath is heated gently and gradually. As the temperature rises, air
trapped in the capillary tube will be expelled, seen as a slow stream of bubbles.[4]
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o Observation: Upon reaching the boiling point, the vapor pressure of the sample will exceed
the atmospheric pressure, resulting in a rapid and continuous stream of bubbles emerging
from the capillary tube.[5]

o Temperature Recording: The heat source is removed, and the apparatus is allowed to cool
slowly. The boiling point is the temperature at which the bubbling stops and the liquid just
begins to enter the capillary tube.[4]

o Pressure Correction: It is important to note that boiling points are dependent on atmospheric
pressure. If the determination is not performed at standard sea-level pressure (760 mmHg),
a correction should be applied.

Density is an intrinsic property of a substance, defined as its mass per unit volume. A common
and accurate method for determining the density of a liquid involves the use of a pycnometer or
a graduated cylinder and an electronic balance.[6][7]

Protocol: Density Determination using a Graduated Cylinder

e Mass of Empty Cylinder: An electronic balance is used to measure the mass of a clean, dry
100-mL graduated cylinder.[7]

e Volume Measurement: A specific volume of trimethyl phosphite (e.g., 20-25 mL) is carefully
added to the graduated cylinder. The volume is read precisely from the bottom of the
meniscus.[7]

e Mass of Cylinder and Liquid: The combined mass of the graduated cylinder and the liquid is
measured using the electronic balance.[7]

o Calculation: The mass of the liquid is determined by subtracting the mass of the empty
cylinder from the combined mass. The density is then calculated using the formula: Density =
Mass / Volume.

o Repeat for Precision: To ensure accuracy and precision, the procedure should be repeated
multiple times, and the average density value should be calculated.[7]

o Temperature Control: The temperature of the liquid should be recorded, as density is
temperature-dependent. The values provided in this guide are for 25 °C.
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Visualized Workflows

The following diagrams, generated using the DOT language, illustrate the logical flow of the
experimental protocols described above.
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Start: Boiling Point Determination

Prepare Sample:
Add ~0.5 mL of liquid to test tube.

:

Insert inverted, sealed capillary tube into the liquid.

:

Assemble Apparatus:
Attach test tube to thermometer and immerse in heating bath.

'

Gently heat the bath.

'

Observe for a rapid, continuous stream of bubbles from the capillary.

'

Remove heat and record temperature when liquid enters the capillary.

'

Apply pressure correction if necessary.

End: Boiling Point Determined

Click to download full resolution via product page

Caption: Experimental workflow for determining the boiling point of a liquid.
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Start: Density Determination

Weigh a clean, dry graduated cylinder.

'

Add a precise volume of the liquid to the cylinder.

'

Weigh the cylinder containing the liquid.

'

Calculate Mass of Liquid:
(Mass of full) - (Mass of empty)

'

Calculate Density:
Mass / Volume

:

Record the temperature of the liquid.

End: Density Determined

Click to download full resolution via product page

Caption: Experimental workflow for determining the density of a liquid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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